Cas no 6139-31-7 (5-cyclohexyl-5-methylpyrrolidin-2-one)

• Product Name: 5-cyclohexyl-5-methylpyrrolidin-2-one
• CAS No: 6139-31-7
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 1628101
• PubChem ID: 201514
• Update Time: 2025-04-21

5-cyclohexyl-5-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-5-methylpyrrolidin-2-one
• 5-Cyclohexyl-5-methyl-2-pyrrolidinone
• 2-Cyclohexyl-2-methyl-3,4-dihydro-2H-pyrrol-5-ol
• 2-Pyrrolidinone, 5-cyclohexyl-5-methyl-
• DTXSID60976939
• 6139-31-7

• Inchi： 1S/C11H19NO/c1-11(8-7-10(13)12-11)9-5-3-2-4-6-9/h9H,2-8H2,1H3,(H,12,13)
• InChI Key： MOZWSOGYOUQJSF-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C2CCCCC2)N1

Computed Properties

• Exact Mass: 181.14677
• Monoisotopic Mass: 181.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.008
• Boiling Point: 327.2°C at 760 mmHg
• Flash Point: 193.5°C
• Refractive Index: 1.493
• PSA: 29.1